Cas no 801311-41-1 (3-(3-Carbamoyl-4-(3-methoxyphenylamino)-8-methylquinolin-6-ylsulfonyl)benzoic acid)

3-(3-Carbamoyl-4-(3-methoxyphenylamino)-8-methylquinolin-6-ylsulfonyl)benzoic acid structure

801311-41-1 structure

Product name:3-(3-Carbamoyl-4-(3-methoxyphenylamino)-8-methylquinolin-6-ylsulfonyl)benzoic acid

CAS No:801311-41-1

MF:C₂₅H₂₁N₃O₆S

MW:491.515744924545

MDL:MFCD18207085

CID:835638

PubChem ID:57763288

3-(3-Carbamoyl-4-(3-methoxyphenylamino)-8-methylquinolin-6-ylsulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 3-[[3-(aminocarbonyl)-4-[(3-methoxyphenyl)amino]-8-methyl-6-quinolinyl ]sulfonyl]-
- 3-({3-Carbamoyl-4-[(3-methoxyphenyl)amino]-8-methyl-6-quinolinyl} sulfonyl)benzoic acid
- 3-(3-carbaMoyl-4-(3-MethoxyphenylaMino)-8-Methylquinolin-6-ylsulfonyl)benzoic acid
- 3-((3-Carbamoyl-4-((3-methoxyphenyl)amino)-8-methylquinolin-6-yl)sulfonyl)benzoic acid
- 3-[[3-carbamoyl-4-[(3-methoxyphenyl)amino]-8-methylquinolin-6-yl]sulfonyl]benzoic acid
- SZZXZRJNNBZBOV-UHFFFAOYSA-N
- BDBM153391
- 3-[3-carbamoyl-4-(3-methoxyphenylamino)-8-methylquinoline-6-sulfonyl]benzoic acid
- 3-(3-carbamoyl-4-(3-methoxyphenylamino)-8-methylquinolin-6-ylsul
- 3-[[3-(Aminocarbonyl)-4-[(3-methoxyphenyl)amino]-8-methyl-6-quinolinyl]sulfonyl]benzoic acid (ACI)
- 3-((3-Carbamoyl-4-((3-methoxyphenyl)imino)-8-methyl-1,4-dihydroquinolin-6-yl)sulfonyl)benzoic acid
- 3-[3-carbamoyl-4-(3-methoxyanilino)-8-methylquinolin-6-yl]sulfonylbenzoic acid
- AKOS030627344
- 3-[[3-(Aminocarbonyl)-4-[(3-methoxyphenyl)amino]-8-methyl-6-quinolinyl]sulfonyl]benzoic acid
- 3-(3-carbamoyl-4-(3-methoxyphenylamino)-8-methylquinolin-6-ylsulfonyl)benzoic acid (11)
- BHB31141
- CS-14245
- CS-M0307
- SCHEMBL1310235
- DTXSID501119861
- 3-((3-Carbamoyl-4-((3-methoxyphenyl)amino)-8-methylquinolin-6-yl)sulfonyl)benzoicacid
- 801311-41-1
- DB-112261
- 3-(3-Carbamoyl-4-(3-methoxyphenylamino)-8-methylquinolin-6-ylsulfonyl)benzoic acid
- MDL： MFCD18207085
- Inchi： 1S/C25H21N3O6S/c1-14-9-19(35(32,33)18-8-3-5-15(10-18)25(30)31)12-20-22(14)27-13-21(24(26)29)23(20)28-16-6-4-7-17(11-16)34-2/h3-13H,1-2H3,(H2,26,29)(H,27,28)(H,30,31)
- InChI Key： SZZXZRJNNBZBOV-UHFFFAOYSA-N
- SMILES： O=C(C1C=C(S(C2C=C(C)C3N=CC(=C(C=3C=2)NC2C=C(OC)C=CC=2)C(N)=O)(=O)=O)C=CC=1)O

Computed Properties

Exact Mass: 491.11510657g/mol
Monoisotopic Mass: 491.11510657g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 35
Rotatable Bond Count: 7
Complexity: 877
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 157

3-(3-Carbamoyl-4-(3-methoxyphenylamino)-8-methylquinolin-6-ylsulfonyl)benzoic acid Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM227285-100mg	3-((3-Carbamoyl-4-((3-methoxyphenyl)amino)-8-methylquinolin-6-yl)sulfonyl)benzoic acid	801311-41-1	97%	100mg	$1036	2024-07-23
eNovation Chemicals LLC	D767190-100mg	3-(3-carbaMoyl-4-(3-MethoxyphenylaMino)-8-Methylquinolin-6-ylsulfonyl)benzoic acid	801311-41-1	98%	100mg	$1110	2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1058699-100mg	3-(3-Carbamoyl-4-(3-methoxyphenylamino)-8-methylquinolin-6-ylsulfonyl)benzoic acid	801311-41-1	98%	100mg	￥9424.00	2024-04-28
ChemScence	CS-M0307-500mg	3-(3-carbamoyl-4-(3-methoxyphenylamino)-8-methylquinolin-6-ylsulfonyl)benzoic acid	801311-41-1		500mg	$1870.0	2022-04-26

3-(3-Carbamoyl-4-(3-methoxyphenylamino)-8-methylquinolin-6-ylsulfonyl)benzoic acid Production Method

Synthetic Routes 1

801315-31-1

801311-41-1

Reaction Conditions

1.1 Solvents: Acetonitrile ; overnight, reflux
2.1 Reagents: Potassium tert-butoxide Catalysts: Tris(dibenzylideneacetone)dipalladium , Bis[2-(diphenylphosphino)phenyl] ether Solvents: Toluene ; 40 min, 170 °C
3.1 Reagents: Potassium peroxymonosulfate sulfate (K5[HSO3(O2)][SO3(O2)](HSO4)2) Solvents: Dimethylformamide ; 5 h, rt
4.1 Reagents: Sodium hydroxide Solvents: Ethanol ; overnight, 45 °C
4.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4

Reference

Repurposing Human PDE4 Inhibitors for Neglected Tropical Diseases. Evaluation of Analogs of the Human PDE4 Inhibitor GSK-256066 as Inhibitors of PDEB1 of Trypanosoma brucei

Ochiana, Stefan O.; et al, Chemical Biology & Drug Design, 2015, 85(5), 549-564

Synthetic Routes 2

13194-68-8

87-13-8

801311-41-1

Reaction Conditions

1.1 1 h, 100 °C
2.1 Reagents: Diphenyl ether ; 45 min, 250 °C
3.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 1 h, reflux
3.2 Reagents: Hydrochloric acid Solvents: Water ; overnight, rt
4.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide ; 2 h, 80 °C
5.1 Reagents: Ammonium hydroxide ; rt; overnight, rt
6.1 Solvents: Acetonitrile ; overnight, reflux
7.1 Reagents: Potassium tert-butoxide Catalysts: Tris(dibenzylideneacetone)dipalladium , Bis[2-(diphenylphosphino)phenyl] ether Solvents: Toluene ; 40 min, 170 °C
8.1 Reagents: Potassium peroxymonosulfate sulfate (K5[HSO3(O2)][SO3(O2)](HSO4)2) Solvents: Dimethylformamide ; 5 h, rt
9.1 Reagents: Sodium hydroxide Solvents: Ethanol ; overnight, 45 °C
9.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4

Reference

Repurposing Human PDE4 Inhibitors for Neglected Tropical Diseases. Evaluation of Analogs of the Human PDE4 Inhibitor GSK-256066 as Inhibitors of PDEB1 of Trypanosoma brucei

Ochiana, Stefan O.; et al, Chemical Biology & Drug Design, 2015, 85(5), 549-564

Synthetic Routes 3

773865-48-8

801311-41-1

Reaction Conditions

1.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide ; 2 h, 80 °C
2.1 Reagents: Ammonium hydroxide ; rt; overnight, rt
3.1 Solvents: Acetonitrile ; overnight, reflux
4.1 Reagents: Potassium tert-butoxide Catalysts: Tris(dibenzylideneacetone)dipalladium , Bis[2-(diphenylphosphino)phenyl] ether Solvents: Toluene ; 40 min, 170 °C
5.1 Reagents: Potassium peroxymonosulfate sulfate (K5[HSO3(O2)][SO3(O2)](HSO4)2) Solvents: Dimethylformamide ; 5 h, rt
6.1 Reagents: Sodium hydroxide Solvents: Ethanol ; overnight, 45 °C
6.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4

Reference

Repurposing Human PDE4 Inhibitors for Neglected Tropical Diseases. Evaluation of Analogs of the Human PDE4 Inhibitor GSK-256066 as Inhibitors of PDEB1 of Trypanosoma brucei

Ochiana, Stefan O.; et al, Chemical Biology & Drug Design, 2015, 85(5), 549-564

Synthetic Routes 4

72886-42-1

807325-83-3

801311-41-1

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Catalysts: Tris(dibenzylideneacetone)dipalladium , Bis[2-(diphenylphosphino)phenyl] ether Solvents: Toluene ; 40 min, 170 °C
2.1 Reagents: Potassium peroxymonosulfate sulfate (K5[HSO3(O2)][SO3(O2)](HSO4)2) Solvents: Dimethylformamide ; 5 h, rt
3.1 Reagents: Sodium hydroxide Solvents: Ethanol ; overnight, 45 °C
3.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4

Reference

Repurposing Human PDE4 Inhibitors for Neglected Tropical Diseases. Evaluation of Analogs of the Human PDE4 Inhibitor GSK-256066 as Inhibitors of PDEB1 of Trypanosoma brucei

Ochiana, Stefan O.; et al, Chemical Biology & Drug Design, 2015, 85(5), 549-564

Synthetic Routes 5

801316-10-9

801311-41-1

Reaction Conditions

1.1 Reagents: Potassium peroxymonosulfate sulfate (K5[HSO3(O2)][SO3(O2)](HSO4)2) Solvents: Dimethylformamide ; 5 h, rt
2.1 Reagents: Sodium hydroxide Solvents: Ethanol ; overnight, 45 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4

Reference

Repurposing Human PDE4 Inhibitors for Neglected Tropical Diseases. Evaluation of Analogs of the Human PDE4 Inhibitor GSK-256066 as Inhibitors of PDEB1 of Trypanosoma brucei

Ochiana, Stefan O.; et al, Chemical Biology & Drug Design, 2015, 85(5), 549-564

Synthetic Routes 6

801311-24-0

801311-41-1

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Ethanol ; overnight, 45 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4

Reference

Repurposing Human PDE4 Inhibitors for Neglected Tropical Diseases. Evaluation of Analogs of the Human PDE4 Inhibitor GSK-256066 as Inhibitors of PDEB1 of Trypanosoma brucei

Ochiana, Stefan O.; et al, Chemical Biology & Drug Design, 2015, 85(5), 549-564

Synthetic Routes 7

951006-39-6

801311-41-1

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 1 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ; overnight, rt
2.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide ; 2 h, 80 °C
3.1 Reagents: Ammonium hydroxide ; rt; overnight, rt
4.1 Solvents: Acetonitrile ; overnight, reflux
5.1 Reagents: Potassium tert-butoxide Catalysts: Tris(dibenzylideneacetone)dipalladium , Bis[2-(diphenylphosphino)phenyl] ether Solvents: Toluene ; 40 min, 170 °C
6.1 Reagents: Potassium peroxymonosulfate sulfate (K5[HSO3(O2)][SO3(O2)](HSO4)2) Solvents: Dimethylformamide ; 5 h, rt
7.1 Reagents: Sodium hydroxide Solvents: Ethanol ; overnight, 45 °C
7.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4

Reference

Repurposing Human PDE4 Inhibitors for Neglected Tropical Diseases. Evaluation of Analogs of the Human PDE4 Inhibitor GSK-256066 as Inhibitors of PDEB1 of Trypanosoma brucei

Ochiana, Stefan O.; et al, Chemical Biology & Drug Design, 2015, 85(5), 549-564

Synthetic Routes 8

951006-38-5

801311-41-1

Reaction Conditions

1.1 Reagents: Diphenyl ether ; 45 min, 250 °C
2.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 1 h, reflux
2.2 Reagents: Hydrochloric acid Solvents: Water ; overnight, rt
3.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide ; 2 h, 80 °C
4.1 Reagents: Ammonium hydroxide ; rt; overnight, rt
5.1 Solvents: Acetonitrile ; overnight, reflux
6.1 Reagents: Potassium tert-butoxide Catalysts: Tris(dibenzylideneacetone)dipalladium , Bis[2-(diphenylphosphino)phenyl] ether Solvents: Toluene ; 40 min, 170 °C
7.1 Reagents: Potassium peroxymonosulfate sulfate (K5[HSO3(O2)][SO3(O2)](HSO4)2) Solvents: Dimethylformamide ; 5 h, rt
8.1 Reagents: Sodium hydroxide Solvents: Ethanol ; overnight, 45 °C
8.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4

Reference

Repurposing Human PDE4 Inhibitors for Neglected Tropical Diseases. Evaluation of Analogs of the Human PDE4 Inhibitor GSK-256066 as Inhibitors of PDEB1 of Trypanosoma brucei

Ochiana, Stefan O.; et al, Chemical Biology & Drug Design, 2015, 85(5), 549-564

Synthetic Routes 9

1708985-29-8

801311-41-1

Reaction Conditions

1.1 Reagents: Ammonium hydroxide ; rt; overnight, rt
2.1 Solvents: Acetonitrile ; overnight, reflux
3.1 Reagents: Potassium tert-butoxide Catalysts: Tris(dibenzylideneacetone)dipalladium , Bis[2-(diphenylphosphino)phenyl] ether Solvents: Toluene ; 40 min, 170 °C
4.1 Reagents: Potassium peroxymonosulfate sulfate (K5[HSO3(O2)][SO3(O2)](HSO4)2) Solvents: Dimethylformamide ; 5 h, rt
5.1 Reagents: Sodium hydroxide Solvents: Ethanol ; overnight, 45 °C
5.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4

Reference

Repurposing Human PDE4 Inhibitors for Neglected Tropical Diseases. Evaluation of Analogs of the Human PDE4 Inhibitor GSK-256066 as Inhibitors of PDEB1 of Trypanosoma brucei

Ochiana, Stefan O.; et al, Chemical Biology & Drug Design, 2015, 85(5), 549-564